Alphadolone 21-β-D-Glucuronide
Alphadolone 21-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
36707-55-8
VCID:
VC0129279
InChI:
InChI=1S/C27H40O10/c1-26-8-7-13(28)9-12(26)3-4-14-15-5-6-16(27(15,2)10-17(29)19(14)26)18(30)11-36-25-22(33)20(31)21(32)23(37-25)24(34)35/h12-16,19-23,25,28,31-33H,3-11H2,1-2H3,(H,34,35)/t12-,13+,14-,15-,16+,19+,20-,21-,22+,23-,25+,26-,27-/m0/s1
SMILES:
CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4C(=O)COC5C(C(C(C(O5)C(=O)O)O)O)O)C)O
Molecular Formula:
C27H40O10
Molecular Weight:
524.607
Alphadolone 21-β-D-Glucuronide
CAS No.: 36707-55-8
Reference Standards
VCID: VC0129279
Molecular Formula: C27H40O10
Molecular Weight: 524.607
| CAS No. | 36707-55-8 |
|---|---|
| Product Name | Alphadolone 21-β-D-Glucuronide |
| Molecular Formula | C27H40O10 |
| Molecular Weight | 524.607 |
| IUPAC Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[2-[(3R,5S,8S,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-11-oxo-1,2,3,4,5,6,7,8,9,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H40O10/c1-26-8-7-13(28)9-12(26)3-4-14-15-5-6-16(27(15,2)10-17(29)19(14)26)18(30)11-36-25-22(33)20(31)21(32)23(37-25)24(34)35/h12-16,19-23,25,28,31-33H,3-11H2,1-2H3,(H,34,35)/t12-,13+,14-,15-,16+,19+,20-,21-,22+,23-,25+,26-,27-/m0/s1 |
| Standard InChIKey | YAICZXPNWGFCGW-IULWRGGCSA-N |
| SMILES | CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4C(=O)COC5C(C(C(C(O5)C(=O)O)O)O)O)C)O |
| Synonyms | (3α,5β)-3-Hydroxy-11,20-dioxopregnan-21-yl β-D-Glucopyranosiduronic Acid; 3α-Hydroxy-11,20-dioxo-5β-pregnan-21-yl β-D-glucopyranosiduronic Acid; |
| PubChem Compound | 71313116 |
| Last Modified | Nov 11 2021 |
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